Cas no 2138141-15-6 (Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate)

• Product Name: Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate
• CAS No: 2138141-15-6
• MF: C₈H₁₂BrF₂NO₂
• MW: 272.087188720703
• CID: 5299297
• Update Time: 2025-11-01

Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(2-bromoprop-2-en-1-yl)amino]-2,2-difluoropropanoate
• Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate
• Propanoic acid, 3-[(2-bromo-2-propen-1-yl)amino]-2,2-difluoro-, ethyl ester

• Inchi： 1S/C8H12BrF2NO2/c1-3-14-7(13)8(10,11)5-12-4-6(2)9/h12H,2-5H2,1H3
• InChI Key： UURJIWBOFWGPCC-UHFFFAOYSA-N
• SMILES： BrC(=C)CNCC(C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 221
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate

Research Brief on Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate (CAS: 2138141-15-6)

Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate (CAS: 2138141-15-6) is a novel fluorinated compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoropropanoate backbone and bromopropenylamino side chain, exhibits potential as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs.

The synthesis of Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate involves a multi-step process, including the introduction of the bromopropenylamino moiety via nucleophilic substitution reactions. The presence of fluorine atoms in the propanoate ester enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmacological evaluation. Researchers have also investigated its reactivity in cross-coupling reactions, which could facilitate the construction of complex molecular architectures.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate was utilized as a key intermediate in the synthesis of a series of fluorinated kinase inhibitors. The study demonstrated that the compound's unique electronic properties, conferred by the fluorine atoms, significantly improved the inhibitors' binding affinity and selectivity. Additionally, the bromopropenylamino group served as a handle for further functionalization, enabling the introduction of diverse pharmacophores.

Another area of interest is the compound's potential role in prodrug design. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its use in the development of prodrugs for antiviral agents. The researchers found that the ethyl ester group of Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate could be hydrolyzed in vivo to release the active drug, while the bromopropenylamino moiety facilitated targeted delivery to specific tissues. This approach could address challenges related to drug solubility and toxicity.

Despite these promising findings, challenges remain in optimizing the synthetic routes and scaling up production of Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate. Current methods often require stringent reaction conditions and expensive catalysts, which may limit its widespread adoption. Future research should focus on developing more efficient and cost-effective synthetic strategies, as well as exploring its applications in other therapeutic areas, such as oncology and neurodegenerative diseases.

In conclusion, Ethyl 3-(2-bromoprop-2-enylamino)-2,2-difluoropropanoate (CAS: 2138141-15-6) represents a promising scaffold for drug discovery and development. Its unique chemical properties and versatility make it a valuable tool for medicinal chemists. Continued research into its synthetic accessibility and biological applications will be crucial for unlocking its full potential in the pharmaceutical industry.